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[City, State] — [Date] — This technical guide provides a comprehensive overview of the 35
structural isomers of the alkane nonane (C9H20), intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry. This document outlines
the systematic International Union of Pure and Applied Chemistry (IUPAC) names and known
synonyms for each isomer, presented in a clear, tabular format for efficient comparison and
reference.

Introduction to Alkane Isomerism

Alkanes are saturated hydrocarbons with the general formula C_n_H_ 2n+2_. Isomers are
molecules that share the same molecular formula but possess different structural arrangements
of atoms. For nonane (C9H20), there are 35 distinct structural isomers, each with unique
physical and chemical properties. The systematic naming of these isomers is governed by
IUPAC nomenclature, which provides a standardized method for unambiguous identification
based on molecular structure. While IUPAC names are the standard, some isomers may also
be known by common or trivial names.

Data Presentation: IUPAC Names and Synonyms of
C9H20 Isomers
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The following table summarizes the IUPAC names and available synonyms for all 35 structural

isomers of nonane. For many of the more complex branched isomers, a common synonym is

not widely used or documented, and the IUPAC name serves as the primary identifier.

No. IUPAC Name Synonyms
1 n-Nonane Nonane, Nonyl hydride
2 2-Methyloctane Isononane
3 3-Methyloctane Isononane
4 4-Methyloctane

5 2,2-Dimethylheptane

6 2,3-Dimethylheptane

7 2,4-Dimethylheptane

8 2,5-Dimethylheptane

9 2,6-Dimethylheptane

10 3,3-Dimethylheptane

11 3,4-Dimethylheptane

12 3,5-Dimethylheptane

13 4

 To cite this document: BenchChem. [A Comprehensive Guide to the Isomers of Nonane
(C9H20): IUPAC Nomenclature and Synonyms]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b097798#iupac-name-and-synonyms-for-

c9h20-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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